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Compound of Interest

Compound Name: Butyl ethenyl(methyl)phosphinate
CAS No.: 5238-94-8
Cat. No.: B2718821

Get Quote

Executive Summary

Compound Identity: Butyl ethenyl(methyl)phosphinate CAS: 5238-94-8 Molecular Formula:

Role: Organophosphorus monomer, flame retardant intermediate, and precursor for poly(vinyl
phosphinates).[1]

This technical guide provides a comprehensive spectroscopic profile of Butyl
ethenyl(methyl)phosphinate. Unlike simple phosphonates, this molecule features a
phosphinate core (

bonds), specifically containing both a P-Methyl and a P-Vinyl group. This unique architecture
creates distinct spectral signatures—particularly in Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS)—that distinguish it from its dialkyl phosphonate analogs.

The following analysis synthesizes empirical data with organophosphorus stereoelectronic
principles to provide a self-validating identification protocol.

Molecular Architecture & Stereochemistry
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Before analyzing spectra, one must understand the magnetic and vibrational environment. The
phosphorus atom is a chiral center, bonded to four distinct groups:

Oxygen (Double bond,

)21[3]

Methyl group (

)

Ethenyl (Vinyl) group (

)

Butoxy group (

Consequently, the molecule exists as a racemate. While enantiomers yield identical NMR
spectra in achiral solvents, the chirality induces diastereotopicity in the protons of the butyl
chain (specifically the

), potentially complicating the
NMR splitting patterns.

Nuclear Magnetic Resonance (NMR) Profiling[1][4]

The presence of the

nucleus (100% natural abundance, spin 1/2) dominates the NMR profile, acting as a "spy
nucleus" that splits signals in both

and

spectra.

A. NMR: The Anchor

The chemical shift of phosphinates is distinct from phosphates and phosphonates. The
electron-donating alkyl/alkenyl groups attached directly to phosphorus shield the nucleus less
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than alkoxy groups.

Parameter Value (approx.) Notes

Downfield relative to

Chemical Shift ( (0 ppm). Distinct from

30.0 — 40.0 ppm
phosphonates (

)

10-25 ppm).

Uncoupled: Singlet. Coupled:
Multiplicity Multiplet Broadened by multiple

interactions.

B. NMR: Scalar Coupling Logic
The proton spectrum is defined by heteronuclear coupling (
).
e The P-Methyl Group (Diagnostic): Unlike a methoxy group (
), the methyl group attached directly to phosphorus (
) appears upfield (
) with a large geminal coupling constant.
e The Vinyl Group: Forms an
system (where

). The phosphorus coupling complicates the standard alkene splitting.
Predicted

Data Table (
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):
. Shift ( e . Coupling )
Moiety Multiplicity T Assignment
onstants (Hz
ppm) (H2)
Vinyl (
6.0-6.4 Multiplet (dd) : -Vinyl proton
internal)
Vinyl (
58-6.2 Multiplet -Vinyl protons
terminal)
i -Methylene of
ester
Diagnostic P-Me
14-16 Doublet
bond
Butyl Chai 13-17 Multiplet Standard
u ain 3-1 ultiplets
Y P aliphatic -CH2
Butyl Methyl 0.9 Triplet Terminal Methyl

C. NMR: The Doublet Verification

Every carbon atom within 3 bonds of the phosphorus atom will appear as a doublet due to

coupling.

¢ P-Methyl Carbon:

ppm. Huge coupling (

Hz).
e Vinyl

-Carbon:

ppm. Large coupling (
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Hz).
o Vinyl
-Carbon:

ppm. Moderate coupling (

Hz).

Visualization: NMR Coupling Logic

The following diagram illustrates the scalar coupling pathways that generate the complex
splitting patterns observed.

1H NMR Interactions
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Caption: Scalar coupling pathways originating from the central Phosphorus nucleus, defining
the splitting patterns in 1H and 13C spectra.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as a rapid "functional group fingerprint." For Butyl
ethenyl(methyl)phosphinate, we look for the coexistence of the phosphinate ester and the
vinyl group.

Frequency (
Intensity Vibrational Mode Diagnostic Value

)

Primary confirmation

1200 — 1250 Strong of oxidized

Stretching
phosphorus.

Confirms the vinyl

1615 - 1625 Medium group. Often weaker

Stretching
than carbonyls.

Confirms the butyl

1030 - 1060 Strong Stretching ester linkage.

Specific to P-Methyl
1300 Medium (distinct from C-

Methyl).

Deformation

950 — 990 Medi Out-of-plane bending
- edium .
Wagging for vinyl group.

Critical Check: Absence of a broad band at 3400

(OH) confirms the ester is intact and not hydrolyzed to the phosphinic acid.

Mass Spectrometry (MS) Fragmentation[5][7]

Mass spec analysis of phosphinate esters follows specific rearrangement pathways. The
McLafferty Rearrangement is the dominant mechanism for butyl esters, leading to the
expulsion of butene.
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Fragmentation Pathway|[5][7][8]

¢ Molecular lon (

): m/z 162.

o McLafferty Rearrangement: The carbonyl oxygen (P=0) abstracts a

-hydrogen from the butyl chain.

o Expulsion: Neutral loss of 1-butene (56 Da).
¢ Product lon: Ethenyl(methyl)phosphinic acid radical cation (m/z 106).
Secondary Pathway:

-cleavage is less common in phosphinates compared to carbonyls, but loss of the vinyl group
or methyl group can occur at higher energies.

Molecular lon (M+)
m/z 162
[Bu-O-P(=0)(Me)(Vi)]

Transition State
(McLafferty-like)
Gamma-H transfer to P=0O

Base Peak / Major lon
m/z 106

Neutral Loss
Butene (C4H8)
Mass 56

[HO-P(=O)(Me)(Vi)]+
(Acid Form)
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Caption: The dominant McLafferty rearrangement pathway characteristic of butyl phosphinate
esters under Electron Impact (EI) ionization.
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Experimental Protocols
Protocol A: Sample Preparation for NMR

To ensure sharp resolution of couplings.
e Solvent Selection: Use

(Chloroform-d) as the standard. If P-Me and Butyl signals overlap, switch to
(Benzene-d6) to induce an aromatic solvent induced shift (ASIS).

o Concentration: Dissolve ~10-15 mg of analyte in 0.6 mL solvent. High concentration can
cause viscosity broadening in

o Reference: Use residual

(

7.26) for
. For
, an external standard of 85%

(0O ppm) is required, or use the unified scale based on the lock signal.

Protocol B: GC-MS Analysis

Due to the polarity of the P=0O bond, phosphinates can tail on non-polar columns.

e Column: Use a mid-polarity column (e.g., DB-1701 or DB-WAX) rather than a standard DB-5
to improve peak shape.

« Inlet: Split injection (50:1) at 250°C.
e Program: Start at 60°C (hold 2 min)

Ramp 10°C/min
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240°C.

» Derivatization (Optional): If hydrolysis is suspected (presence of acid), derivatize with BSTFA
to form the TMS-ester for better volatility.

References
» Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds. John Wiley & Sons. (Standard text for general coupling constants and
IR bands).

e Quin, L. D., & Verkade, J. G. (1994). Phosphorus-31 NMR Spectral Properties in Compound
Characterization and Structural Analysis. VCH Publishers.

o Kabachnik, M. I. (1974). Organophosphorus Chemistry. Russian Chemical Reviews.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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